4-Hydroxy-3-methyl-1-prolylpiperidine

• CAS No.: 1595965-65-3
• Molecular Formula: C11H20N2O2
• Molecular Weight: 212.29 g/mol
• IUPAC Name: (4-hydroxy-3-methylpiperidin-1-yl)-pyrrolidin-2-ylmethanone
• InChI: InChI=1S/C11H20N2O2/c1-8-7-13(6-4-10(8)14)11(15)9-3-2-5-12-9/h8-10,12,14H,2-7H2,1H3
• InChI Key: KRZLDTUABBBHMH-UHFFFAOYSA-N
• SMILES: CC1CN(CCC1O)C(=O)C2CCCN2

Description

4-Hydroxy-3-methyl-1-prolylpiperidine is a piperidine derivative featuring a hydroxy group at position 4, a methyl group at position 3, and a prolyl substituent on the piperidine nitrogen. Piperidine derivatives are widely studied in medicinal chemistry due to their bioactivity, particularly in central nervous system (CNS) targeting, analgesia, and enzyme inhibition. The prolyl moiety (a proline-derived group) introduces steric and electronic effects that may influence solubility, metabolic stability, and receptor binding compared to simpler N-alkylated piperidines.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2.1. Structural Analogs and Their Properties

The following table summarizes key physical and synthetic properties of 4-Hydroxy-3-methyl-1-prolylpiperidine and its analogs:

Compound Name	Molecular Formula	Molecular Weight	Melting Point (°C)	Boiling Point (°C)	Solubility	Key Applications	References
4-Hydroxy-3-methyl-1-prolylpiperidine	Not reported	Not reported	Not reported	Not reported	Likely polar solvents	Hypothetical CNS drugs	-
4-Hydroxy-N-methyl-piperidine (h153)	C₆H₁₃NO	115.18	29–31	211, 188	Ethanol, water	Intermediate synthesis
(R)-N-Boc-3-methyl-piperidin-4-one	C₁₁H₁₉NO₃	213.27	Not reported	Not reported	Ethanol/water mixtures	Analgesic intermediates
4-(3-(3-Methylpiperidin-1-yl)propoxy)benzaldehyde hydrochloride	C₁₆H₂₂ClNO₃	297.82	Not reported	Not reported	Polar aprotic solvents	Pharmaceutical intermediate

Notes:

• 4-Hydroxy-N-methyl-piperidine (h153): A simpler analog lacking the prolyl group. Its higher boiling point (211°C) and solubility in ethanol/water suggest utility in synthetic workflows. The hydroxy and N-methyl groups may enhance hydrophilicity compared to non-polar piperidines .
• (R)-N-Boc-3-methyl-piperidin-4-one: Features a ketone at position 4 and a Boc-protected amine. The ketone increases electrophilicity, making it reactive in nucleophilic additions. Optimized synthesis routes use water as a solvent, reducing environmental impact .
• 4-(3-(3-Methylpiperidin-1-yl)propoxy)benzaldehyde hydrochloride: Demonstrates the versatility of 3-methylpiperidine moieties in forming hybrid structures. The benzaldehyde group enables further functionalization (e.g., Schiff base formation) for drug discovery .

2.3. Pharmacological and Functional Comparisons

• Bioactivity: Piperidine derivatives often exhibit CNS activity. The prolyl group in 4-Hydroxy-3-methyl-1-prolylpiperidine may enhance blood-brain barrier penetration compared to N-methyl or Boc-protected analogs.
• Receptor Binding: The hydroxy group at position 4 may participate in hydrogen bonding with targets (e.g., opioid or serotonin receptors), similar to 4-hydroxypiperidine-based drugs .

Research Findings and Innovations

• Synthesis Efficiency: highlights advancements in piperidine synthesis, such as solvent optimization (water instead of organic solvents) and crystallization control, which could be adapted for 4-Hydroxy-3-methyl-1-prolylpiperidine production .
• Purity and Scalability: The stringent impurity control in (R)-N-Boc-3-methyl-piperidin-4-one synthesis (99.5% purity) sets a benchmark for manufacturing structurally complex piperidines .
• Environmental Impact: Green chemistry approaches (e.g., aqueous reactions) used in analog synthesis align with trends toward sustainable pharmaceutical production .